Cas no 1713163-27-9 (tert-Butyl 4-amino-4-(cyclopropylmethyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-amino-4-(cyclopropylmethyl)piperidine-1-carboxylate
• CAS No: 1713163-27-9
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5191489
• Update Time: 2025-06-15

tert-Butyl 4-amino-4-(cyclopropylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-amino-4-(cyclopropylmethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-amino-4-(cyclopropylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-8-6-14(15,7-9-16)10-11-4-5-11/h11H,4-10,15H2,1-3H3
• InChI Key： CYPZOPZTJFGRNL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(N)(CC2CC2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-amino-4-(cyclopropylmethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-amino-4-(cyclopropylmethyl)piperidine-1-carboxylate (CAS No. 1713163-27-9)

tert-Butyl 4-amino-4-(cyclopropylmethyl)piperidine-1-carboxylate (CAS No. 1713163-27-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, including a cyclopropylmethyl group and a tert-butyl carbamate moiety, which make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

The compound's CAS number 1713163-27-9 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its molecular structure, featuring a 4-amino piperidine core, is particularly noteworthy for its role in modulating biological activity. The tert-butyloxycarbonyl (Boc) protecting group enhances the compound's stability, making it suitable for various synthetic transformations. This attribute aligns with the growing demand for stable intermediates in medicinal chemistry, a topic frequently searched in academic and industrial circles.

In recent years, the interest in cyclopropyl-containing compounds has surged, driven by their ability to improve metabolic stability and bioavailability in drug candidates. The cyclopropylmethyl substituent in tert-Butyl 4-amino-4-(cyclopropylmethyl)piperidine-1-carboxylate exemplifies this trend, as it is often explored in the design of central nervous system (CNS) therapeutics. This connection to CNS drug development is a hot topic, with many researchers querying search engines for insights into novel piperidine-based scaffolds.

From a synthetic perspective, the compound's Boc-protected amine functionality is a key feature. It allows for selective deprotection under mild acidic conditions, enabling further functionalization. This property is highly relevant to current discussions about green chemistry and sustainable synthesis, as it minimizes the need for harsh reagents. Laboratories focusing on high-efficiency synthesis often prioritize such intermediates, reflecting a broader shift toward environmentally friendly practices.

The versatility of tert-Butyl 4-amino-4-(cyclopropylmethyl)piperidine-1-carboxylate extends to its potential role in peptide mimetics and small molecule inhibitors. These applications are frequently searched in conjunction with drug design and structure-activity relationship (SAR) studies. The compound's ability to serve as a building block for pharmacophore optimization makes it a subject of ongoing investigation, particularly in the context of kinase inhibitors and GPCR-targeted therapies.

Quality control and analytical characterization of this compound are also critical areas of interest. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. These methods are frequently searched by quality assurance professionals and synthetic chemists, underscoring the importance of analytical validation in chemical research.

In summary, tert-Butyl 4-amino-4-(cyclopropylmethyl)piperidine-1-carboxylate (CAS No. 1713163-27-9) represents a compelling example of modern pharmaceutical intermediates. Its structural complexity and functional adaptability align with contemporary research priorities, including drug discovery, sustainable synthesis, and bioactive molecule design. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in advanced chemical and pharmacological studies.